![molecular formula C23H18N4OS B294538 2-(6-Benzhydryl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl)phenyl methyl ether](/img/structure/B294538.png)
2-(6-Benzhydryl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl)phenyl methyl ether
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(6-Benzhydryl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl)phenyl methyl ether is a novel compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is synthesized using a specific method that involves several steps. The mechanism of action of this compound is not yet fully understood, but it has been shown to have several biochemical and physiological effects.
Scientific Research Applications
2-(6-Benzhydryl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl)phenyl methyl ether has several potential applications in scientific research. It has been shown to have antimicrobial properties and can be used as a potential drug candidate for the treatment of bacterial and fungal infections. This compound has also been shown to have anticancer properties and can be used as a potential drug candidate for the treatment of various types of cancer. Additionally, this compound has been shown to have anti-inflammatory properties and can be used as a potential drug candidate for the treatment of inflammatory diseases.
Mechanism of Action
The mechanism of action of 2-(6-Benzhydryl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl)phenyl methyl ether is not yet fully understood. However, it has been suggested that this compound may inhibit the growth of microorganisms by disrupting their cell membrane. It has also been suggested that this compound may induce apoptosis in cancer cells by activating certain signaling pathways.
Biochemical and Physiological Effects:
This compound has several biochemical and physiological effects. It has been shown to inhibit the growth of various microorganisms, including bacteria and fungi. This compound has also been shown to induce apoptosis in cancer cells and inhibit their proliferation. Additionally, this compound has been shown to have anti-inflammatory properties and can reduce inflammation in various tissues.
Advantages and Limitations for Lab Experiments
The advantages of using 2-(6-Benzhydryl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl)phenyl methyl ether in lab experiments include its potential applications in various fields, including microbiology, oncology, and immunology. This compound is relatively easy to synthesize, and its purity can be easily confirmed using various analytical techniques. However, the limitations of using this compound in lab experiments include its potential toxicity and the lack of knowledge regarding its mechanism of action.
Future Directions
There are several future directions for the research of 2-(6-Benzhydryl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl)phenyl methyl ether. One potential direction is to investigate the mechanism of action of this compound and to identify its molecular targets. Another potential direction is to optimize the synthesis method of this compound to improve its yield and purity. Additionally, future research can focus on the development of this compound as a potential drug candidate for the treatment of various diseases, including bacterial and fungal infections, cancer, and inflammatory diseases.
Conclusion:
In conclusion, this compound is a novel compound that has several potential applications in scientific research. This compound can be synthesized using a specific method and has been shown to have antimicrobial, anticancer, and anti-inflammatory properties. However, the mechanism of action of this compound is not yet fully understood, and future research can focus on identifying its molecular targets and developing it as a potential drug candidate for the treatment of various diseases.
Synthesis Methods
The synthesis of 2-(6-Benzhydryl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl)phenyl methyl ether involves several steps. The first step is the preparation of 6-benzhydryl-1,2,4-triazole-3-thiol, which is then reacted with 4-chloro-2-fluoroanisole in the presence of a base to obtain the desired compound. The final product is then purified using column chromatography to obtain a pure compound.
Properties
Molecular Formula |
C23H18N4OS |
---|---|
Molecular Weight |
398.5 g/mol |
IUPAC Name |
6-benzhydryl-3-(2-methoxyphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole |
InChI |
InChI=1S/C23H18N4OS/c1-28-19-15-9-8-14-18(19)21-24-25-23-27(21)26-22(29-23)20(16-10-4-2-5-11-16)17-12-6-3-7-13-17/h2-15,20H,1H3 |
InChI Key |
BIXHMAPDNMRLLZ-UHFFFAOYSA-N |
SMILES |
COC1=CC=CC=C1C2=NN=C3N2N=C(S3)C(C4=CC=CC=C4)C5=CC=CC=C5 |
Canonical SMILES |
COC1=CC=CC=C1C2=NN=C3N2N=C(S3)C(C4=CC=CC=C4)C5=CC=CC=C5 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.